Cas no 428868-35-3 ((7bR,10aR)-2,3,4,7B,8,9,10,10a-Octahydro-1H-cyclopenta[b][1,4]diazepino[6,7,1-hi]indole hydrochloride)

• Product Name: (7bR,10aR)-2,3,4,7B,8,9,10,10a-Octahydro-1H-cyclopenta[b][1,4]diazepino[6,7,1-hi]indole hydrochloride
• CAS No: 428868-35-3
• MF: C₁₄H₁₉ClN₂
• MW: 250.767062425613
• CID: 1028011
• PubChem ID: 53487910
• Update Time: 2025-04-20

(7bR,10aR)-2,3,4,7B,8,9,10,10a-Octahydro-1H-cyclopenta[b][1,4]diazepino[6,7,1-hi]indole hydrochloride Chemical and Physical Properties

Names and Identifiers

• (7bR,10aR)-2,3,4,7B,8,9,10,10a-Octahydro-1H-cyclopenta[b][1,4]diazepino[6,7,1-hi]indole hydrochloride
• PS-J-141
• 428868-35-3
• (7bR,10aR)-1,2,3,4,7b,9,10,10a-octahydro-8H-cyclopenta[b][1,4]diazepino[6,7,1-hi]indole hydrochloride
• (7BR,10AR)-2,3,4,7B,8,9,10,10A-OCTAHYDRO-1H-CYCLOPENTA[B][1,4]DIAZEPINO[6,7,1-HI]INDOLE HCL
• BCP03509
• DB-353522
• WAY163909-HCl
• BCP0726000204
• WAY163909 HCl
• DTXSID30705359
• (7bR,10aR)-1,2,3,4,8,9,10,10a-Octahydro-7bH-cyclopenta[b][1,4]diazepino[6,7,1-hi]indole--hydrogen chloride (1/1)
• (11R,15R)-7,10-diazatetracyclo[8.5.1.05,16.011,15]hexadeca-1,3,5(16)-triene;hydrochloride

• MDL： MFCD13152291
• Inchi： 1S/C14H18N2.ClH/c1-3-10-9-15-7-8-16-13-6-2-4-11(13)12(5-1)14(10)16;/h1,3,5,11,13,15H,2,4,6-9H2;1H/t11-,13-;/m1./s1
• InChI Key： UJVFYZZBCUXMDV-LOCPCMAASA-N
• SMILES： Cl.N12CCNCC3=CC=CC(=C13)[C@H]1CCC[C@@H]21

Computed Properties

• Exact Mass: 250.12400
• Monoisotopic Mass: 250.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 3.44170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2,3-Cyclopentanoindolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines 2,3-Cyclopentanoindolines